Cas no 75777-32-1 (1-hydroxy-3H-2,1$l^{5}-benzoxaphosphole 1-oxide)

• Product Name: 1-hydroxy-3H-2,1$l^{5}-benzoxaphosphole 1-oxide
• CAS No: 75777-32-1
• Molecular Formula: C₇H₇O₃P
• Molecular Weight: 170.102442979813
• CID: 6089774
• PubChem ID: 12927158

1-hydroxy-3H-2,1$l^{5}-benzoxaphosphole 1-oxide Properties

Names and Identifiers

• 1-hydroxy-3H-2,1$l^{5}-benzoxaphosphole 1-oxide
• 1-hydroxy-1,3-dihydro-2,1-benzoxaphosphole-1-oxide
• EN300-6777239
• 1-hydroxy-3H-2,1lambda5-benzoxaphosphole 1-oxide
• ITGRDCRATLPRID-UHFFFAOYSA-N
• 1-hydroxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one
• 75777-32-1
• SCHEMBL11435512

• InChIKey： ITGRDCRATLPRID-UHFFFAOYSA-N
• Inchi： 1S/C7H7O3P/c8-11(9)7-4-2-1-3-6(7)5-10-11/h1-4H,5H2,(H,8,9)
• SMILES： P1(C2C=CC=CC=2CO1)(=O)O

Computed Properties

• Exact Mass: 170.01328108g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 170.01328108g/mol
• Heavy Atom Count: 11
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids